Cas no 18853-42-4 (Thiophene-2,3-dicarbonitrile)
Thiophene-2,3-dicarbonitrile is a heterocyclic organic compound featuring a thiophene ring substituted with two cyano groups at the 2 and 3 positions. This high-purity intermediate is valued for its versatility in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its electron-withdrawing cyano groups enhance reactivity, making it useful in cyclization and cross-coupling reactions. The compound’s rigid aromatic structure contributes to thermal and chemical stability, ensuring consistent performance in demanding applications. It is commonly employed as a building block for conjugated systems in optoelectronic materials. Proper handling is advised due to its potential toxicity.
Thiophene-2,3-dicarbonitrile structure
Product Name:Thiophene-2,3-dicarbonitrile
CAS No:18853-42-4
MF:C6H2N2S
MW:134.158479213715
CID:907523
PubChem ID:288492
Update Time:2025-05-27
Thiophene-2,3-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Thiophene-2,3-dicarbonitrile
- 2,3-Thiophenedicarbonitrile
- 2,3-Dicyanothiophen
- 2,3-Dicyanothiophene
- Thiophen-2,3-dicarbonitril
- NSC 149704
- thiophene-2,3- dicarbonitrile
- FVZ9A1GD1N
- Z1486015697
- DB-353136
- CS-0216926
- UNII-FVZ9A1GD1N
- DTXSID40172215
- G75803
- SCHEMBL1343960
- AKOS016011727
- NSC-149704
- NSC149704
- dicyanothiophene
- thiophene-2,3-
- 18853-42-4
- EN300-6482477
- DTXCID8094706
-
- MDL： MFCD20482174
- Inchi： 1S/C6H2N2S/c7-3-5-1-2-9-6(5)4-8/h1-2H
- InChI Key： FDLABKBUOMBKLS-UHFFFAOYSA-N
- SMILES： S1C=CC(C#N)=C1C#N
Computed Properties
- Exact Mass: 133.99400
- Monoisotopic Mass: 133.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.8A^2
- XLogP3: 1.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.34
- Melting Point: 115-122 ºC
- Boiling Point: 336.3°C at 760 mmHg
- Flash Point: 157.2°C
- Refractive Index: 1.596
- PSA: 75.82000
- LogP: 1.49146
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Thiophene-2,3-dicarbonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Thiophene-2,3-dicarbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thiophene-2,3-dicarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199144-1g |
Thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 1g |
$631 | 2023-01-19 | |
| Chemenu | CM199144-1g |
Thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 1g |
$631 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T855117-1g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 97% | 1g |
3,000.00 | 2021-05-17 | |
| Alichem | A169005860-1g |
Thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 1g |
$587.52 | 2023-09-02 | |
| Enamine | EN300-6482477-0.05g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 0.05g |
$226.0 | 2023-07-06 | |
| Enamine | EN300-6482477-0.1g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 0.1g |
$337.0 | 2023-07-06 | |
| Enamine | EN300-6482477-0.25g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 0.25g |
$481.0 | 2023-07-06 | |
| Enamine | EN300-6482477-0.5g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 0.5g |
$758.0 | 2023-07-06 | |
| Enamine | EN300-6482477-1.0g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 1.0g |
$971.0 | 2023-07-06 | |
| Enamine | EN300-6482477-2.5g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 2.5g |
$1903.0 | 2023-07-06 |
Thiophene-2,3-dicarbonitrile Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
18853-42-4 (Thiophene-2,3-dicarbonitrile) Related Products
- 3216-49-7(3-Methylbenzobthiophene-2-carbonitrile)
- 55406-13-8(3-Methylthiophene-2-carbonitrile)
- 41727-33-7(5-Methylthiophene-3-carbonitrile)
- 155632-41-0(3,4-Dimethylthiophene-2,5-dicarbonitrile)
- 175205-73-9(3,4-Diphenylthiophene-2,5-dicarbonitrile)
- 18853-41-3(2,4-Thiophenedicarbonitrile)
- 4506-96-1(Thiophenetetracarbonitrile)
- 73305-93-8(4-Methylthiophene-2-carbonitrile)
- 232281-11-7(2-Thiophenecarbonitrile,5-(hydroxymethyl)-3-methyl-)
- 779310-89-3(2-Thiophenecarbonitrile,5-(aminomethyl)-3-methyl-)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
